N-[3-(2,3-Dihydroindole-1-carbonyl)phenyl]prop-2-enamide

• IUPAC Name: N-[3-(2,3-dihydroindole-1-carbonyl)phenyl]prop-2-enamide
• InChI: InChI=1S/C18H16N2O2/c1-2-17(21)19-15-8-5-7-14(12-15)18(22)20-11-10-13-6-3-4-9-16(13)20/h2-9,12H,1,10-11H2,(H,19,21)
• InChI Key: JOFDLCNAJCBYMI-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1=CC=CC(=C1)C(=O)N2CCC3=CC=CC=C32
• Molecular Formula: C18H16N2O2
• Molecular Weight: 292.3 g/mol

Description

2,3-Dihydroindoles are promising agents for the synthesis of new compounds with neuroprotective and antioxidant properties. They are usually obtained by direct reduction of the corresponding indoles containing acceptor groups in the indole ring for its activation.

Synthesis Analysis

A synthetic strategy to obtain new 2,3-dihydroindole derivatives from the corresponding polyfunctional 2-oxindoles has been proposed. This involves the reduction of functional groups in the 2-oxindole and 2-chloroindole molecules using various boron hydrides. The possibility of chemoselective reduction of the nitrile group in the presence of an amide was shown.

Molecular Structure Analysis

The molecular structure of 2,3-dihydroindoles can be viewed using Java or Javascript. The IUPAC Standard InChI for 2,3-dihydroindole is InChI=1S/C8H9N/c1-2-4-8-7 (3-1)5-6-9-8/h1-4,9H,5-6H2.

Chemical Reactions Analysis

The Fischer indole synthesis is a common method used in the synthesis of indole derivatives. This involves the reaction of phenylhydrazine with a carbonyl compound, typically a ketone or aldehyde, to form a phenylhydrazone, which is then rearranged to the corresponding indole.

Physical And Chemical Properties Analysis

The molecular weight of 2,3-dihydroindole is 119.1638. More specific physical and chemical properties of “N-[3-(2,3-Dihydroindole-1-carbonyl)phenyl]prop-2-enamide” are not available in the search results.

Future Directions

The synthesis of new 2,3-dihydroindole derivatives, such as “N-[3-(2,3-Dihydroindole-1-carbonyl)phenyl]prop-2-enamide”, could lead to the discovery of new compounds with neuroprotective properties. These compounds could potentially be used in the treatment of neurological disorders.